Cas no 744218-85-7 (WAY-255315；SAM-315)

• Product Name: WAY-255315；SAM-315
• CAS No: 744218-85-7
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 834571
• PubChem ID: 10430623
• Update Time: 2025-10-17

WAY-255315；SAM-315 Chemical and Physical Properties

Names and Identifiers

• 3-(1-Naphthylsulfonyl)-5-(1-piperazinyl)-2H-indazole
• WAY-255315
• SAM-315
• 3-(1-Naphthalenylsulfonyl)-5-(1-piperazinyl)-1H-indazole
• BCP31825
• 1H-Indazole, 3-(1-naphthalenylsulfonyl)-5-(1-piperazinyl)-
• 3-(naphthalen-1-ylsulfonyl)-5-(piperazin-1-yl)-1H-indazole
• FYOVZCDHYOEKDE-UHFFFAOYSA-N
• PD132225
• SCHEMBL3078215
• 3-naphthalen-1-ylsulfonyl-5-piperazin-1-yl-2H-indazole
• UNII-AF9MF92XFM
• 744218-85-7
• 3-(1-naphthylsulfonyl)-5-piperazin-1-yl-1h-indazole
• BDBM50330512
• CHEMBL1277105
• SAM-315 free base
• WAY-255315 pound>>WAY 255315 pound>>WAY255315 pound>>SAM 315 pound>>SAM315
• AF9MF92XFM
• DB-203589
• 3-(NAPHTHALENE-1-SULFONYL)-5-(PIPERAZIN-1-YL)-1H-INDAZOLE
• WAY-255315；SAM-315

• Inchi： 1S/C21H20N4O2S/c26-28(27,20-7-3-5-15-4-1-2-6-17(15)20)21-18-14-16(8-9-19(18)23-24-21)25-12-10-22-11-13-25/h1-9,14,22H,10-13H2,(H,23,24)
• InChI Key： FYOVZCDHYOEKDE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(C1=C2C(C=CC(=C2)N2CCNCC2)=NN1)(=O)=O

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.5Ų

Additional information on WAY-255315；SAM-315

Comprehensive Overview of WAY-255315 (CAS No. 744218-85-7) and SAM-315: Mechanism, Applications, and Research Insights

The compound WAY-255315 (CAS No. 744218-85-7), also known as SAM-315, has garnered significant attention in pharmacological and biomedical research due to its unique properties and potential therapeutic applications. This article delves into the molecular characteristics, mechanism of action, and current research trends surrounding this compound, while addressing frequently searched queries such as "WAY-255315 uses," "SAM-315 clinical trials," and "744218-85-7 solubility." By integrating SEO-optimized keywords like "WAY-255315 supplier" and "SAM-315 mechanism," this content aims to bridge the gap between scientific rigor and reader accessibility.

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